Cas no 1228267-64-8 (2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(Pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a bidentate nitrogen-boron ligand with a pyridyl-substituted dioxaborolane structure. Its key advantages include enhanced stability due to the tetramethyl-1,3,2-dioxaborolane group, which protects the boronate moiety from hydrolysis and oxidation. The compound is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, where its rigid pyridyl framework and electron-deficient boron center facilitate efficient transmetalation. Additionally, its bidentate coordination capability improves catalytic performance in transition-metal complexes. The product is valuable in synthetic organic chemistry and materials science, offering precise control in constructing complex molecular architectures. Its air- and moisture-resistant properties further enhance handling and storage convenience.
2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1228267-64-8 structure
Product Name:2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1228267-64-8
MF:C16H19BN2O2
MW:282.145263910294
CID:5912096
PubChem ID:45786290
Update Time:2025-06-25

2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • AKOS015947091
    • 6-(2-pyridyl)pyridine-2-boronic acid pinacol ester
    • SCHEMBL1389519
    • 1228267-64-8
    • EN300-1706372
    • 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2,2'-BIPYRIDINE
    • 2,2'-Bipyridine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Inchi: 1S/C16H19BN2O2/c1-15(2)16(3,4)21-17(20-15)14-10-7-9-13(19-14)12-8-5-6-11-18-12/h5-11H,1-4H3
    • InChI Key: MPZXQKRRKLCGDN-UHFFFAOYSA-N
    • SMILES: C1(C2=NC=CC=C2)=NC(B2OC(C)(C)C(C)(C)O2)=CC=C1

Computed Properties

  • Exact Mass: 282.1539580g/mol
  • Monoisotopic Mass: 282.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 430.4±35.0 °C(Predicted)
  • pka: 4.12±0.29(Predicted)

2-(pyridin-2-yl)-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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